Cas no 1181561-30-7 (tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate
• CAS No: 1181561-30-7
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 3164759
• PubChem ID: 72755785
• Update Time: 2025-08-03

tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-[(aminooxy)methyl]pyrrolidine-1-carboxylate
• tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate
• tert-butyl (2S)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-[(aminooxy)methyl]pyrrolidine-1-carboxylate
• 1181561-30-7
• Tert-butyl 2-((aminooxy)methyl)pyrrolidine-1-carboxylate
• CS-0293171
• 2-[(aminooxy)methyl]-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• EN300-1878227
• DB-127511
• tert-butyl2-[(Aminooxy)methyl]pyrrolidine-1-carboxylate
• SCHEMBL15342724
• Tert-butyl (2S)-2-(aminooxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-6-4-5-8(12)7-14-11/h8H,4-7,11H2,1-3H3
• InChI Key： YDDNOAJBYWYZCU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CON)=O

Computed Properties

• Exact Mass: 216.14739250Da
• Monoisotopic Mass: 216.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate

tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate, identified by the CAS number 1181561-30-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and as a precursor in various synthetic processes. Recent studies have highlighted its role in enhancing the bioavailability of therapeutic agents, making it a focal point in contemporary medicinal chemistry.

The structure of tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with an aminooxy group at the 2-position and a tert-butyl carboxylate group at the 1-position. This configuration imparts the molecule with both hydrophilic and lipophilic characteristics, which are advantageous for its use in drug delivery systems. The aminooxy group, in particular, has been shown to facilitate interactions with biological membranes, enhancing the penetration of drugs into target tissues.

Recent research has explored the use of tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate as a carrier for poorly water-soluble drugs. By incorporating this compound into lipid-based nanoparticles, scientists have demonstrated improved drug solubility and sustained release profiles. These findings suggest that it could be a valuable tool in overcoming the challenges associated with drug delivery, particularly for anticancer agents that require precise targeting and controlled release.

In addition to its role in drug delivery, tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate has been investigated as a precursor for synthesizing bioactive molecules. Its modular structure allows for easy functionalization, enabling chemists to tailor its properties for specific applications. For instance, modifications to the aminooxy group have led to the development of novel bioconjugates with enhanced stability and efficacy.

The synthesis of tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have streamlined its production, making it more accessible for large-scale applications. These improvements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

From an environmental standpoint, studies on the biodegradation of tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate have shown that it undergoes rapid breakdown under aerobic conditions, reducing its potential impact on ecosystems. This characteristic is particularly relevant for its application in biodegradable drug delivery systems, where environmental safety is a critical consideration.

In conclusion, tert-butyl 2-(aminooxy)methylpyrrolidine-1-carboxylate stands out as a versatile compound with promising applications in pharmaceuticals and beyond. Its unique structure, combined with recent advances in its synthesis and application, positions it as a key molecule in addressing current challenges in drug delivery and medicinal chemistry. As research continues to unfold, this compound is expected to play an increasingly important role in advancing therapeutic interventions.